LY164929

• Molecular Formula: C28H41N5O4
• Molecular Weight: 511.7 g/mol
• InChI: InChI=1S/C28H41N5O4/c1-6-33(23(18-31(3)4)16-21-10-8-7-9-11-21)19-26(35)30-27(36)20(2)32(5)28(37)25(29)17-22-12-14-24(34)15-13-22/h7-15,20,23,25,34H,6,16-19,29H2,1-5H3,(H,30,35,36)/t20-,23?,25+/m1/s1
• InChIKey: CFHGNELWGSKDDX-PCXNKIBISA-N

LY164929: Selective Lower-Affinity DADLE Ligand

LY164929 (CAS 113573-18-5, molecular formula C28H41N5O4, molecular weight 511.66 g/mol) is a synthetic peptide ligand—specifically MeTyr-D-Ala-Gly-N(Et)-CH(CH2-N(CH3)2)—developed as a highly selective probe for the lower-affinity [3H]D-Ala2-D-Leu5-enkephalin ([3H]DADLE) binding site, a subtype of delta opioid receptors in rat brain membranes [1], [2]. It is distinguished from typical opioid alkaloids (e.g., morphine) and standard peptide ligands (e.g., DAMGO) by its competitive inhibition mechanism at this site and an exceptional 1,986-fold selectivity window, making it a critical tool for dissecting opioid receptor subtype pharmacology [1].

Reported selective probe for lower-affinity DADLE binding site

Competitive inhibition mechanism supports orthosteric site occupancy studies

Peptide chemotype distinct from alkaloid opioid ligands

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source
• [2] TargetMol. LY 164929 Product Information. CAS 113573-18-5. Accessed 2026. View Source

LY164929: Irreplaceable for DADLE Site Binding

Standard opioid ligands such as morphine and DAMGO (D-Ala2-MePhe4,Gly-ol5-enkephalin) exhibit only 80-fold and 256-fold selectivity, respectively, for the lower-affinity [3H]DADLE binding site relative to the higher-affinity site, whereas LY164929 achieves 1,986-fold selectivity [1]. Moreover, morphine acts as a noncompetitive inhibitor at this site, while LY164929 is a competitive inhibitor, indicating fundamentally different binding interactions that cannot be replicated by generic alternatives [1]. These quantitative and mechanistic differences mean that interchanging LY164929 with other mu- or delta-preferring ligands will produce confounded binding data and mask the true pharmacology of the lower-affinity DADLE site [1].

⚠ Morphine and DAMGO exhibit lower discrimination between DADLE sites, potentially masking site-specific pharmacology.

⚠ Morphine’s noncompetitive mechanism may introduce confounded binding data if substituted for LY164929.

⚠ Peptide scaffold differences can alter binding kinetics and solubility profiles, limiting direct replacement.

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source

LY164929 vs. Opioid Comparators: Differentiation Data

Lower-Affinity DADLE Site Selectivity

In a direct head-to-head comparison using rat brain membranes, LY164929 demonstrated 1,986-fold selectivity for the lower-affinity [3H]D-Ala2-D-Leu5-enkephalin binding site over the higher-affinity site [1]. Under identical assay conditions, morphine exhibited only 80-fold selectivity, while the standard mu-selective peptide DAMGO (D-Ala2-MePhe4,Gly-ol5-enkephalin) showed 256-fold selectivity [1]. This represents a 24.8-fold improvement over morphine and a 7.8-fold improvement over DAMGO in discrimination between the two DADLE binding sites.

DADLE Site Selectivity

Head-to-head

1,986× selectivity
Morphine 80× · DAMGO 256×

Supports discrimination between lower- and higher-affinity DADLE sites.

Rat brain membranes; radioligand binding assay.

Evidence Dimension	Selectivity fold-discrimination (lower vs. higher affinity [3H]DADLE binding sites)
Target Compound Data	1,986-fold selective
Comparator Or Baseline	Morphine: 80-fold selective; DAMGO: 256-fold selective
Quantified Difference	24.8× better than morphine; 7.8× better than DAMGO
Conditions	Rat brain membranes; [3H]D-Ala2-D-Leu5-enkephalin radioligand binding assay; 10 mM Tris-HCl, pH 7.4, 100 mM choline chloride, 3 mM MnCl2; incubation 3-4 h at 25°C; nonspecific binding defined with 20 µM levallorphan

Why This Matters

This selectivity ratio is the primary quantitative metric for selecting a ligand that cleanly isolates the lower-affinity DADLE site without cross-labeling the higher-affinity site, which morphine and DAMGO cannot achieve at practical concentrations.

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source

Competitive Binding Mechanism at DADLE Site

Mechanistic experiments reported in the same study revealed a fundamental difference in binding mode: LY164929 acts as a competitive inhibitor at the lower-affinity [3H]DADLE binding site, whereas morphine is a noncompetitive inhibitor at this same site [1]. This was determined by analyzing the nature of inhibition in saturation binding experiments using rat brain membrane preparations.

Binding Mechanism

Head-to-head

Competitive inhibitor
Morphine: noncompetitive

Enables reversible orthosteric occupancy protocols.

Saturation binding; rat brain membranes.

Evidence Dimension	Inhibition mechanism at the lower-affinity [3H]DADLE binding site
Target Compound Data	Competitive inhibitor
Comparator Or Baseline	Morphine: noncompetitive inhibitor
Quantified Difference	Qualitatively distinct mechanism (competitive vs. noncompetitive)
Conditions	Rat brain membranes; [3H]D-Ala2-D-Leu5-enkephalin saturation binding with increasing concentrations of unlabeled ligand

Why This Matters

A competitive inhibitor occupies the orthosteric ligand-binding pocket and can be displaced by the radioligand, while a noncompetitive inhibitor acts via an allosteric or irreversible mechanism. This mechanistic divergence means LY164929 is suitable for protocols requiring reversible, orthosteric site occupancy that morphine cannot deliver.

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source

Unique Peptide Scaffold for DADLE Site

LY164929 possesses a unique chemical architecture—MeTyr-D-Ala-Gly-N(Et)-CH(CH2-N(CH3)2)—that combines N-methyltyrosine at position 1, D-alanine at position 2, and a modified C-terminal ethylamino-methylene-dimethylamino moiety [1], [2]. This structure is fundamentally distinct from both the morphine alkaloid scaffold (pentacyclic morphinan) and the standard peptide sequence of DAMGO (Tyr-D-Ala-Gly-MePhe-Gly-ol) . The molecular formula C28H41N5O4 and molecular weight 511.66 g/mol further differentiate it from typical enkephalin pentapeptides [1].

Chemical Scaffold

Class-level

MeTyr-D-Ala-Gly-N(Et)-CH(CH2-N(CH3)2)

Scaffold may influence binding recognition and experimental reproducibility.

Supplier-reported identity; MW 511.66.

Evidence Dimension	Chemical scaffold identity
Target Compound Data	MeTyr-D-Ala-Gly-N(Et)-CH(CH2-N(CH3)2); C28H41N5O4; MW 511.66
Comparator Or Baseline	Morphine: C17H19NO3 pentacyclic alkaloid, MW 285.34; DAMGO: Tyr-D-Ala-Gly-MePhe-Gly-ol pentapeptide, MW 513.6
Quantified Difference	Structurally distinct chemotype (modified tripeptide backbone vs. alkaloid vs. standard pentapeptide)
Conditions	Chemical identity confirmed by SMILES notation, molecular formula, and CAS registry

Why This Matters

The unique scaffold strongly influences binding site recognition, metabolic stability, and solubility profile—factors that directly affect experimental reproducibility and procurement decisions when selecting among commercially available opioid receptor tool compounds.

• [1] TargetMol. LY 164929 Product Information. CAS 113573-18-5. Accessed 2026. View Source
• [2] National Center for Biotechnology Information. MeSH Entry for LY 164929. MeTyr-Ala-Gly-N(Et)-CH(CH2-Ph)CH2-N(CH3)2. CAS 113573-18-5. View Source

In Vivo Implications of Competitive Binding

The original study explicitly notes that the competitive inhibition mechanism of LY164929 at the lower-affinity DADLE site "suggests that this peptide might exhibit different properties in vivo than other mu-like ligands" such as morphine [1]. Although no direct in vivo comparative data were reported in the primary characterization paper, the class-level inference based on established pharmacological principles indicates that competitive ligands typically display reversible, surmountable receptor occupancy in vivo, contrasting with the noncompetitive (potentially pseudoirreversible) behavior of morphine at this site [1].

In Vivo Implication

Class-level

Predicted reversible occupancy
Morphine: noncompetitive/pseudoirreversible

Supports interpretation of in vivo occupancy profiles.

Direct in vivo data not yet reported.

Evidence Dimension	Predicted in vivo pharmacological profile based on binding mechanism
Target Compound Data	Competitive inhibitor → predicted reversible, surmountable in vivo occupancy at lower-affinity DADLE site
Comparator Or Baseline	Morphine: noncompetitive inhibitor → predicted non-surmountable or pseudoirreversible occupancy at the same site
Quantified Difference	Mechanism-based qualitative prediction; direct in vivo comparative data not yet available (noted as limitation in primary source [1])
Conditions	Inference derived from rat brain membrane binding mechanism characterization; in vivo validation required

Why This Matters

For research programs aiming to correlate in vitro binding to in vivo efficacy, the competitive mechanism of LY164929 provides a more interpretable pharmacological profile, whereas morphine's noncompetitive behavior complicates dose-response relationships and tolerance studies.

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source

LY164929: Key Research Applications

Selective Isolation of Lower-Affinity DADLE Site

When a protocol requires exclusive labeling of the lower-affinity [3H]DADLE binding site without confounding signal from the higher-affinity site, LY164929 is the ligand of choice. Its 1,986-fold selectivity [1] enables clear discrimination that morphine (80-fold) and DAMGO (256-fold) cannot provide, reducing false-positive binding to the undesired site and improving assay signal-to-noise ratios.

Competitive Binding Mechanism Dissection

For experiments designed to distinguish orthosteric from allosteric binding modalities at delta opioid receptor subtypes, LY164929 serves as the competitive-inhibitor reference standard [1]. Its well-characterized competitive mechanism contrasts with morphine's noncompetitive behavior at the same site, allowing researchers to use these two ligands as a matched mechanistic pair in comparative pharmacology protocols.

SAR Studies for Delta-Selective Enkephalin Ligands

LY164929's unique MeTyr-D-Ala-Gly-N(Et)-CH(CH2-N(CH3)2 scaffold [2], [3] provides a distinct chemotype for SAR exploration around the lower-affinity DADLE pharmacophore. Its modified C-terminus and N-methyltyrosine substitution differentiate it from linear enkephalin analogs, making it a valuable template for medicinal chemistry programs aiming to develop novel delta-opioid receptor modulators with improved selectivity profiles.

In Vivo Studies of Reversible Delta-Site Engagement

Based on the competitive inhibition mechanism of LY164929 [1], preclinical studies investigating the functional role of the lower-affinity DADLE site in antinociception, tolerance, or mood regulation can employ this ligand where reversible receptor occupancy is desired. The predicted surmountable binding profile makes it particularly suited for dose-response and antagonist-reversal experimental designs where noncompetitive ligands like morphine would introduce irreversible confounding effects.

Application

Selection Property

Validation Focus

Lower-affinity DADLE site binding studies

Competitive binding profile

Selectivity window confirmation

Competitive mechanism dissection

Orthosteric binding mechanism

Reversible occupancy validation

SAR studies of enkephalin ligands

Modified peptide scaffold

Structure-activity relationship analysis

In vivo target occupancy studies

Reversible occupancy prediction

In vivo occupancy confirmation

• [1] Rothman RB, Bykov V, Ofri D, Rice KC. LY164929: a highly selective ligand for the lower affinity [3H]D-Ala2-D-Leu-5-enkephalin binding site. Neuropeptides. 1988 Jan;11(1):13-16. doi: 10.1016/0143-4179(88)90022-4. PMID: 2835701. View Source
• [2] TargetMol. LY 164929 Product Information. CAS 113573-18-5. Accessed 2026. View Source
• [3] National Center for Biotechnology Information. MeSH Entry for LY 164929. MeTyr-Ala-Gly-N(Et)-CH(CH2-Ph)CH2-N(CH3)2. CAS 113573-18-5. View Source